Cas no 13393-68-5 (Hydroperoxide,1,1-dimethylbutyl)

• Product Name: Hydroperoxide,1,1-dimethylbutyl
• CAS No: 13393-68-5
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 119537
• PubChem ID: 14069528
• Update Time: 2025-04-18

Hydroperoxide,1,1-dimethylbutyl Chemical and Physical Properties

Names and Identifiers

• Hydroperoxide,1,1-dimethylbutyl
• 2-hydroperoxy-2-methylpentane
• T-HEXYL HYDROPEROXIDE
• 1,1-dimethylbutyl hydroperoxide
• 1,1-dimethyl-butyl hydroperoxide
• 1,2-Dimethyl-butyl-hydroperoxid
• AG-D-69207
• CTK4B8888
• Hydroperoxide, tert-hexyl
• tert.-Hexyl-hydroperoxid
• DTXSID70555395
• SCHEMBL208890
• 2-Methylpentane-2-peroxol
• BZGMEGUFFDTCNP-UHFFFAOYSA-N
• 13393-68-5

• Inchi： 1S/C6H14O2/c1-4-5-6(2,3)8-7/h7H,4-5H2,1-3H3
• InChI Key： BZGMEGUFFDTCNP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)CCC)O

Computed Properties

• Exact Mass: 118.099379685g/mol
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų